8-(furan-2-ylmethyl)-3-isopentyl-1-methyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione

• IUPAC Name: 6-(furan-2-ylmethyl)-4-methyl-2-(3-methylbutyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C18H23N5O3/c1-12(2)6-7-23-16(24)14-15(20(3)18(23)25)19-17-21(8-9-22(14)17)11-13-5-4-10-26-13/h4-5,10,12H,6-9,11H2,1-3H3
• InChI Key: MIVCQFVWFWVARV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2=C(N=C3N2CCN3CC4=CC=CO4)N(C1=O)C
• Molecular Formula: C18H23N5O3
• Molecular Weight: 357.4 g/mol
• CAS No.: 946360-98-1

Description

8-(furan-2-ylmethyl)-3-isopentyl-1-methyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione is a useful research compound. Its molecular formula is C18H23N5O3 and its molecular weight is 357.414. The purity is usually 95%.
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Mechanism of Action

Target of Action

Similar furimazine derivatives have been used in the context ofnanoluciferase (NLuc) bioluminescence .

Mode of Action

It is known that furimazine derivatives can act as substrates for nluc, contributing to the bioluminescence process . The interaction of the compound with its target and the resulting changes would need further investigation.

Biochemical Pathways

Given its potential role in nluc bioluminescence, it may be involved in pathways related tobioluminescence and cellular imaging .

Result of Action

Furimazine derivatives have been shown to contribute to the bioluminescence process in nluc, potentially enablingin vitro and in vivo biological evaluations .